Cas no 51-05-8 (Procaine hydrochloride)

Procaine Hydrochloride is a synthetic local anesthetic drug used to relieve pain by blocking nerve impulses. Its key advantages include rapid onset of action, moderate duration of anesthesia, and minimal systemic toxicity, making it suitable for various medical applications, including minor surgical procedures and diagnostic injections.
Procaine hydrochloride structure
Procaine hydrochloride structure
Product Name:Procaine hydrochloride
CAS No:51-05-8
MF:C13H21ClN2O2
MW:272.771042585373
MDL:MFCD00013000
CID:33510
PubChem ID:5795
Update Time:2026-01-15

Procaine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Procaine hydrochloride
    • 2-DIETHYLAMINO-4-AMINO-BENZOATE HYDROCHLORIDE
    • 2-DIETHYLAMINOETHYL 4-AMINOBENZOATE HYDROCHLORIDE
    • 2-DIETHYLAMINOETHYL P-AMINOBENZOATE HYDROCHLORIDE
    • 4-AMINO-BENZOIC ACID 2-DIETHYLAMINO-ETHYL ESTER
    • 4-AMINOBENZOIC ACID 2-DIETHYLAMINOETHYL ESTER HYDROCHLORIDE
    • AKOS B006598
    • ART-CHEM-BB B006598
    • NOVOCAINE HYDROCHLORIDE
    • P-AMINOBENZOIC ACID 2-(DIETHYLAMINO)ETHYL ESTER HYDROCHLORIDE
    • P-AMINOBENZOIC ACID DIETHYLAMINO-ETHYL ESTER HYDROCHLORIDE
    • P-AMINOBENZOYLDIETHYLAMINOETHANOL HYDROCHLORIDE
    • PROCAINE
    • PROCAINE HCL
    • PROCAIN HYDROCHLORIDE
    • TIMTEC-BB SBB001081
    • aminocaine
    • anadolor
    • anesthesol
    • Procaine (hydrochloride)
    • Mannitol Salt Agar Medium
    • 2-(Diethylamino)ethyl 4-Aminobenzoate Hydrochloride
    • 4-Aminobenzoic Acid 2-(Diethylamino)ethyl Ester Hydrochloride
    • anestil
    • cetain
    • ethocaine
    • eugerase
    • irocaine
    • naucaine
    • Novocaine
    • paracain
    • syncaine
    • topokain
    • Vitamin H3
    • Spinocaine
    • Duracaine
    • Procain
    • Nissocaine
    • Novocain
    • 2-(Diethylamino)ethyl 4-aminobenzoate
    • Procaina
    • Procainum
    • Procaine, base
    • 2-Diethylaminoethyl p-aminobenzoate
    • Diethylaminoethyl p-aminobenzoate
    • Gerovital
    • Norocaine
    • Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester
    • 2-Diethylaminoethyl 4-aminobenzoate
    • p-Aminobenzoyldiethylaminoethanol
    • Factor H3
    • p-Aminobenzoic acid 2-diethylaminoethyl ester
    • Stoff H3
    • Jenacaine
    • Jenacain
    • Procaine [INN:BAN]
    • Procainum [INN-Latin]
    • Proc
    • SR-01000076096-6
    • Tox21_110248
    • Gero
    • Novocaine HCl
    • Prestwick_530
    • SMR000718771
    • BS-4445
    • 2-(Diethylamino)ethyl p-aminobenzoate monohydrochloride
    • HY-B0546A
    • PROCAINE HYDROCHLORIDE [EP IMPURITY]
    • Omnicain
    • Enpro
    • NCGC00015864-02
    • Pharmakon1600-01500504
    • Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester, monohydrochloride
    • AI3-02404
    • NCGC00094267-04
    • PROCAINE HYDROCHLORIDE [VANDF]
    • A1163
    • SP-01A
    • SR-01000076096-1
    • BP166251
    • CCG-39234
    • Juvocaine
    • NSC757280
    • Procaine hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
    • PROCAINE HYDROCHLORIDE [ORANGE BOOK]
    • Allocaine
    • CHEMBL1200841
    • Procaine (Novocaine) HCl
    • CAS-51-05-8
    • 51-05-8 (HCl)
    • PROCAINE HYDROCHLORIDE [WHO-DD]
    • Tox21_110248_1
    • SPECTRUM1500504
    • PROCAINE HYDROCHLORIDE [MART.]
    • Rocain
    • HMS1568I03
    • Procaine hydrochloride, United States Pharmacopeia (USP) Reference Standard
    • LP00966
    • PROCAINE HYDROCHLORIDE [USP MONOGRAPH]
    • HCBIBCJNVBAKAB-UHFFFAOYSA-N
    • Westocaine
    • BIM-0050939.0001
    • Sevicaine
    • Q3680934
    • SCHEMBL27720
    • Neotonocaine
    • SW196719-3
    • Procain HCl
    • Procaine Hydrochloride 1.0 mg/ml in Acetonitrile (as free base)
    • NCGC00015864-07
    • Kerocaine
    • NCGC00094267-03
    • UNII-95URV01IDQ
    • HMS1920L06
    • AC-14461
    • Procaine, hydrochloride
    • Procaine hydrochloride, VETRANAL(TM), analytical standard
    • Gerovital H3
    • MLS001336056
    • Chlorocaine
    • Medaject
    • PROCAINE HYDROCHLORIDE [USP-RS]
    • Atoxicocaine
    • LS-35780
    • EN300-02321
    • CARDIOPLEGIN COMPONENT PROCAINE HYDROCHLORIDE
    • D78370
    • Planocaine
    • geriocaine
    • s4023
    • EINECS 200-077-2
    • NSC 757280
    • 51-05-8
    • Lactocaine
    • MFCD00013000
    • Procaine hydrochloride, >=97%
    • Tox21_500966
    • p-Aminobenzoic acid 2-diethylaminoethyl ester hydrochloride
    • Procaine hydrochloride 100 microg/mL in Acetonitrile
    • MLS001336055
    • KS-5259
    • NCGC00261651-01
    • SP01A
    • AKOS006029122
    • C13H20N2O2.ClH
    • C07894
    • Procaine.HCl, 1mg/ml in Dmso
    • Scurocaine
    • Diethylaminoethanol 4-aminobenzoate hydrochloride
    • PROCAINI HYDROCHLORIDUM [WHO-IP LATIN]
    • NC00527
    • Z104476766
    • NCGC00255993-01
    • procaine.hcl
    • Syntocain
    • 2-(diethylamino)ethyl 4-aminobenzoate;hydrochloride
    • Procaine hydrochloride [USP:JAN]
    • procainhydrochlorid-
    • NCGC00094267-05
    • Procaine hydrochloride [JAN]
    • Isocaine-heisler
    • Herocaine
    • MLS001304095
    • 12663-50-2
    • Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester, hydrochloride (1:1)
    • W-105920
    • SR-01000076096
    • Procaine hydrochloride, European Pharmacopoeia (EP) Reference Standard
    • Benzoic acid, p-amino-, 2-(diethylamino)ethyl ester, monohydrochloride
    • DTXSID1044435
    • Bernocaine
    • Novocain (TN)
    • Procaine hydrochloride (JP17/USP)
    • PROCAINE HYDROCHLORIDE [GREEN BOOK]
    • NCGC00094267-02
    • EU-0100966
    • P 9879
    • NSC-757280
    • CHEBI:8431
    • EC 200-077-2
    • PROCAINE HYDROCHLORIDE [EP MONOGRAPH]
    • 95URV01IDQ
    • Procaine hydrochloride [USAN:JAN]
    • D00740
    • PROCAINE HYDROCHLORIDE [MI]
    • NCGC00094267-01
    • Tox21_302114
    • DTXCID9024435
    • Novocainum
    • Neocaine
    • Rocaine
    • PROCAINE HYDROCHLORIDE (EP IMPURITY)
    • PROCAINE HYDROCHLORIDE (USP MONOGRAPH)
    • PROCAINE HYDROCHLORIDE (EP MONOGRAPH)
    • Hydrochloride, Procaine
    • PROCAINE HYDROCHLORIDE (USP-RS)
    • PROCAINE HYDROCHLORIDE (MART.)
    • NS00078836
    • 2-(Diethylamino)ethyl 4-aminobenzoate monohydrochloride
    • Procaine hydrochloride (USP:JAN)
    • diethylaminoethanol4-aminobenzoatehydrochloride
    • Procaine.HCl, 1mg/ml in Dmso (as free base)
    • FP32177
    • HY-B0546AR
    • 200-077-2
    • Procaine (hydrochloride) (Standard)
    • MDL: MFCD00013000
    • Inchi: 1S/C13H20N2O2.ClH/c1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11;/h5-8H,3-4,9-10,14H2,1-2H3;1H
    • InChI Key: HCBIBCJNVBAKAB-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C1C=CC(=CC=1)N)=O)CCN(CC)CC
    • BRN: 3917802

Computed Properties

  • Exact Mass: 272.12900
  • Monoisotopic Mass: 272.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 222
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.6

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.1761 (rough estimate)
  • Melting Point: 155-156?°C(lit.)
  • Boiling Point: 195-196°C 17mm
  • Flash Point: 195-196°C/17mm
  • Refractive Index: 1.5270 (estimate)
  • Water Partition Coefficient: soluble
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 55.56000
  • LogP: 3.15060
  • Sensitiveness: Air Sensitive
  • Merck: 14,7757
  • Solubility: 1g of product is dissolved in 1ml of water and 30ml of ethanol. It is slightly soluble in chloroform and almost insoluble in diethyl ether. The pH of 0.1mol/l aqueous solution is 6.0. The aqueous solution can be boiled for disinfection.
  • Vapor Pressure: No data available

Procaine hydrochloride Security Information

  • Symbol: GHS06
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H301,H317
  • Warning Statement: P280,P301+P310
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 25-43
  • Safety Instruction: S36/37/39-S45-S37/39-S26
  • RTECS:DG2275000
  • Hazardous Material Identification: T
  • Packing Group:III
  • Hazard Level:6.1
  • HazardClass:6.1
  • PackingGroup:III
  • TSCA:Yes
  • Toxicity:LD50 in mice (mg/kg): 660 ± 60 s.c. (Goldenthal)
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R25; R36/37/38
  • Storage Condition:Warehouse ventilation and low temperature drying

Procaine hydrochloride Customs Data

  • HS CODE:2922499100
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Procaine hydrochloride Pricemore >>

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Procaine hydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:51-05-8)盐酸普鲁卡因
Order Number:LE27051648;LE12915;LE1327
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:03
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:51-05-8)Procaine hydrochloride
Order Number:sfd15285
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

Procaine hydrochloride Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:51-05-8)盐酸普鲁卡因
LE27051648;LE12915;LE1327
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:51-05-8)Procaine hydrochloride
sfd15285
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email